![molecular formula C24H23N3O4 B6259141 rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid CAS No. 2138266-87-0](/img/no-structure.png)
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
Description
Rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C24H23N3O4 and its molecular weight is 417.5. The purity is usually 95.
BenchChem offers high-quality rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
High-Performance Liquid Chromatography (HPLC) Derivatization
Fluoren-9-ylmethoxy carbonyl (Fmoc) group is commonly used in the precolumn derivatization of amines for HPLC and fluorescent detection. This application is crucial for analyzing amino acids and peptides with high precision and sensitivity .
Solid-Phase Peptide Synthesis
The Fmoc group is instrumental in preparing N-Fmoc amino acids, which are building blocks for solid-phase peptide synthesis. This method is widely used for creating peptides and proteins for various research purposes .
Oligonucleotide Synthesis
Similarly, the Fmoc group aids in the synthesis of oligonucleotides, which are short DNA or RNA molecules that have applications in genetic testing, research, and forensics .
Fluorescent Probing
Compounds containing the fluoren-9-ylmethoxy carbonyl group have been utilized as fluorescent probes. These are used to study protein-protein interactions and protein-ligand interactions, which are fundamental in understanding biological processes and drug design.
Peptide Coupling Agents
Fmoc amino acid azides, derived from fluoren-9-ylmethoxy carbonyl, serve as coupling agents in peptide synthesis. They facilitate the bonding between amino acids to form peptides .
C-H Activation Methodology
The Fmoc group has been applied in unnatural amino acid synthesis through C-H activation methodology. This advanced synthetic chemistry technique allows for the creation of complex molecules with potential pharmaceutical applications .
These applications highlight the versatility of the fluoren-9-ylmethoxy carbonyl group in scientific research, particularly in fields related to biochemistry and molecular biology.
For further detailed analysis or more specific applications related to “rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid”, additional specialized literature or databases may need to be consulted.
Thermo Scientific Chemicals BenchChem Royal Society of Chemistry Sigma Aldrich
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid' involves the protection of the amine group of 1-methyl-1H-imidazole-5-carboxylic acid, followed by the coupling of the protected amine with (3R,4R)-4-(tert-butoxycarbonyl)-1-pyrrolidinecarboxylic acid. The resulting intermediate is then deprotected and coupled with 9H-fluorene-9-methanol to obtain the final product.", "Starting Materials": [ "1-methyl-1H-imidazole-5-carboxylic acid", "(3R,4R)-4-(tert-butoxycarbonyl)-1-pyrrolidinecarboxylic acid", "9H-fluorene-9-methanol" ], "Reaction": [ "Protect the amine group of 1-methyl-1H-imidazole-5-carboxylic acid using tert-butyloxycarbonyl (BOC) chloride and triethylamine (TEA) in dichloromethane (DCM).", "Couple the protected amine with (3R,4R)-4-(tert-butoxycarbonyl)-1-pyrrolidinecarboxylic acid using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in DCM to obtain the intermediate.", "Deprotect the BOC group using trifluoroacetic acid (TFA) in DCM.", "Couple the deprotected intermediate with 9H-fluorene-9-methanol using DCC and DMAP in DCM to obtain the final product." ] } | |
CAS RN |
2138266-87-0 |
Product Name |
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid |
Molecular Formula |
C24H23N3O4 |
Molecular Weight |
417.5 |
Purity |
95 |
Origin of Product |
United States |
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![5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione](/img/structure/B6259130.png)